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CAS No.: 93803-55-5

Cat. No.: B12682156

Get Quote

Technical Guide: Esterquat Formate vs.

Esterquat Methyl Sulfate

Mechanistic Architecture, Physicochemical Profiling,
and Applications in Delivery Systems

Executive Summary

The transition from Esterquat Methyl Sulfate (MeSOa4~) to Esterquat Formate (HCOO™)
represents more than a simple anion exchange; it is a fundamental shift in the molecular

architecture of cationic surfactant systems. While both share the same cationic esteramine core
(typically derived from triethanolamine or methyldiethanolamine), the counter-ion dictates the
solvation shell dynamics, rheological behavior, and safety profile of the bulk material.

For the drug development professional, understanding this distinction is critical. The counter-
ion influences the phase transition temperature (
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) of lipid nanoparticles (LNPs), the hydration force at the lipid interface, and the transfection
efficiency of cationic delivery systems. This guide dissects the synthesis, stability, and
physicochemical divergences of these two systems.

Molecular Architecture & Synthesis

The core difference lies in the quaternization pathway. The choice of alkylating agent
determines the counter-ion and, consequently, the residual toxicity profile of the raw material.

The Methyl Sulfate Route (Traditional)

The industry standard involves the reaction of a tertiary esteramine with Dimethyl Sulfate
(DMS).

e Mechanism: S

2 nucleophilic substitution.

» Critical Drawback: DMS is a potent alkylating agent and a genotoxic carcinogen. Residual
DMS monitoring is a strict regulatory requirement (typically <1 ppm).

e Qutcome: A quaternary ammonium methosulfate salt.

The Formate Route (Green Chemistry)

The formate variant utilizes a "alkylene oxide + acid" route, avoiding DMS entirely.

o Mechanism: The tertiary amine reacts with Formic Acid and an epoxide (Ethylene Oxide or
Propylene Oxide). The acid protonates the epoxide, facilitating ring opening by the amine
nucleophile.

o Benefit: Zero risk of residual DMS. The process yields a quaternary ammonium formate.

o Outcome: A "choline-like" headgroup structure with a formate counter-ion.

Synthesis Pathway Visualization
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Tertiary Esteramine Alkylation (S.NZ)
(Fatty Acid + TEA/MDEA) (Exothermic)

Esterquat Methyl Sulfate

Epoxide Ring Opening [R-N+(Me)-R] MeSO4-
(Proton Assisted)

Critical Safety Difference -

Dimethyl Sulfate [
(Me2S04) Esterquat Formate

[R-N+(CH2CH20H)-R] HCOO-

Click to download full resolution via product page

Figure 1. Comparative synthesis pathways. The methyl sulfate route relies on the alkylation of
the amine, whereas the formate route utilizes an acid-catalyzed epoxide ring-opening

mechanism.

Physicochemical Performance Profile

The counter-ion dictates the macroscopic properties of the surfactant paste or liquid. This is
governed by the Hofmeister Series and the Hydration Energy of the anion.

Viscosity and Solvation[1][2][3]

o Methyl Sulfate (MeSOa4~): A bulky, organic anion with lower hydration energy (chaotropic
tendency). It binds tightly to the cationic headgroup, reducing effective headgroup repulsion.
This typically results in high-viscosity pastes that require flammable solvents
(Isopropanol/Ethanol) to remain pumpable.

e Formate (HCOO™): A smaller, more hydrated anion (kosmotropic tendency relative to bulky
organics). It creates a larger hydration shell around the headgroup. This steric hydration
barrier prevents close packing of the lamellar sheets, resulting in lower viscosity at
equivalent solids content.

o Practical Implication: Formate quats can often be formulated as high-concentration liquids
(>80% active) using non-flammable solvents like hexylene glycol or even water, unlike the
solid/paste MeSOa variants.
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Flash Point & Safety

This is the primary logistical differentiator.

» MeSOa Systems: Usually dissolved in IPA/Ethanol. Flash Point: ~20°C - 30°C. (Class 3
Flammable Liquid).

o Formate Systems: Dissolved in glycols or water. Flash Point: >100°C. (Non-flammable).

Comparative Data Table

Feature Esterquat Methyl Sulfate Esterquat Formate

Counter-ion Methyl Sulfate (CH3SO47) Formate (HCOO™)

Synthesis Reagent Dimethyl Sulfate (DMS) Formic Acid + Ethylene Oxide

Residual Toxicity Risk of DMS (Carcinogen) No DMS risk

Typical Solvent Isopropanol / Ethanol Dipropylene Glycol / Water

Flash Point Low (~25°C) High (>100°C)

Viscosity Profile High (Paste/Solid) L.ow.to Medium (Pumpable
Liquid)

Hydration Shell Low (Tighter lon Pairing) High (Loose lon Pairing)

Stability & Hydrolysis Kinetics

Both molecules contain vulnerable ester linkages susceptible to hydrolysis. However, the
counter-ion influences the pH drift and catalytic environment.

The Hydrolysis Mechanism

Hydrolysis is acid- or base-catalyzed. As the ester bond cleaves, it generates free fatty acids
(lowering pH) and alcohol-amines.

» MeSOa4 Effect: The methyl sulfate anion is the conjugate base of a strong acid (methyl
sulfuric acid). It provides no buffering capacity. As hydrolysis initiates and fatty acids are
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released, the pH drops rapidly, potentially accelerating acid-catalyzed hydrolysis
autocatalytically.

o Formate Effect: The formate anion is the conjugate base of a weak acid (formic acid, pKa
~3.75). In solution, the formate/formic acid equilibrium can act as a buffer system, potentially
stabilizing the pH drift during storage and mitigating the rate of acid-catalyzed hydrolysis.

Esterquat Cation
(R-CO-O-CH2-CH2-N+...)

OH- or H+ Attack

Tetrahedral Intermediate

Ester Cleavage

Hydrolysis Products:
1. Free Fatty Acid (R-COOH)
2. Hydroxylated Quat

‘Acid Release

i Buffering Effect (Formate Only): i
| HCOO- + H+ <=> HCOOH !
l (Resists pH drop) |

Click to download full resolution via product page

Figure 2: Hydrolysis pathway. The release of fatty acids drops the pH. Formate ions can buffer
this drop, potentially altering the degradation kinetics compared to the non-buffering methyl
sulfate.

Implications for Drug Delivery (Lipid Nanoparticles)

For researchers in gene therapy and formulation science, the "Esterquat" structure is
homologous to biodegradable cationic lipids (e.g., DOTAP analogs) used in LNPs. The choice
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of counter-ion is a critical formulation variable.

The Counter-ion Effect on Transfection

Recent studies on cationic lipids demonstrate that the counter-ion governs the lipid headgroup
area (

) and packing parameter (
):

» Tighter Binding lons (MeSOa4™, 17): Reduce the effective headgroup repulsion. This increases
the packing parameter (

), promoting inverted hexagonal phases (H
). While H

phase is fusogenic (good for endosomal escape), too much dehydration can lead to unstable
particles that aggregate.

o Hydrated lons (Formate, Acetate): Maintain a larger hydration shell. This stabilizes the
lamellar phase (L

).

e Conclusion: Formate-based lipids may form more stable, smaller LNPs with longer
circulation times, whereas MeSOa-based lipids may be more fusogenic but less stable in
suspension.

Hofmeister Series Context
o Chaotropes (Structure Breakers): I~ > ClO4~ > MeSOa~ (Organic/Bulky)

o Kosmotropes (Structure Makers): SO42- > HCOO~ > CI~

« Insight: Formate sits closer to the "structure maker" end than Methyl Sulfate. It structures
water around the headgroup, preventing the "crash out" of lipids and potentially improving
the hydration of the LNP corona.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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